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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitroaniline

Cat. No.: B1295537

Technical Guide: Safety and Handling of 4,5-
Difluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and experimental context for 4,5-Difluoro-2-nitroaniline (CAS No: 78056-39-0).
The information is intended to support safe laboratory practices and risk assessment in
research and development settings.

Chemical and Physical Properties

4,5-Difluoro-2-nitroaniline is a solid organic compound with the molecular formula
CeHaF2N202.[1][2][3] It is characterized as an orange to brown powder or crystal.[2] This
compound is a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[3]
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Property Value Reference
Molecular Formula CeHaF2N202 [1112][3]
Molecular Weight 174.11 g/mol [11[2][3]
Appearance Orange to brown 2]
powder/crystal

Melting Point 106 - 110 °C [2]

Assay >98% (GC) [2]
Solubility Sparingly soluble in water [4]

Storage Temperature

Room temperature, under an

inert atmosphere

[1](2]

Hazard Identification and Classification

4,5-Difluoro-2-nitroaniline is classified as a hazardous substance. The primary hazards are

related to acute toxicity, skin and eye irritation, and respiratory irritation.[1]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation

Experimental Protocols for Safety Assessment
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The hazard classifications are typically determined through standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). While specific experimental reports for 4,5-Difluoro-2-nitroaniline are
not publicly available, the following methodologies are representative of the studies conducted.

e Acute Oral, Dermal, and Inhalation Toxicity (OECD Guidelines 401, 402, 403/420/423):
These studies involve the administration of the substance to laboratory animals (typically rats
or rabbits) via the specified route of exposure. For oral and dermal toxicity, a single dose is
administered, while inhalation toxicity involves exposure to an atmosphere containing the
substance for a defined period. The animals are observed for signs of toxicity and mortality
over a set period, and the LD50 (lethal dose for 50% of the test population) or LC50 (lethal
concentration for 50% of the test population) is determined.

o Skin Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is applied
to the shaved skin of a test animal (usually a rabbit). The application site is observed for
signs of erythema (redness) and edema (swelling) at specified intervals. The severity of the
skin reaction is scored to determine the irritation potential.

o Eye Irritation/Corrosion (OECD Guideline 405): A small amount of the substance is instilled
into the conjunctival sac of one eye of a test animal (typically a rabbit). The eye is then
examined for lesions of the cornea, iris, and conjunctiva at specific time points. The severity
and reversibility of the ocular lesions are assessed to classify the substance's eye irritation
potential.

Safe Handling and Emergency Procedures

Proper handling of 4,5-Difluoro-2-nitroaniline is crucial to minimize exposure and ensure
laboratory safety. The following diagram illustrates a logical workflow for handling this chemical.
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Caption: Safe handling workflow for 4,5-Difluoro-2-nitroaniline.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]

If on Skin: Wash with plenty of soap and water.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

Hazard Relationships
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The hazards associated with 4,5-Difluoro-2-nitroaniline can be categorized into health and

physical hazards, each with specific target effects.

4,5-Difluoro-2-nitroaniline Hazards

Health Hazards

Acute Toxicity

(Oral, Dermal, Inhalation) Irritation

— N

Physical Hazards

Combustible Solid

Combustible _Solid
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Respiratory Irritation

Click to download full resolution via product page

Caption: Logical relationships of hazards for 4,5-Difluoro-2-nitroaniline.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4,5-

Difluoro-2-nitroaniline.

Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat.

Respiratory Protection

Use a dust mask type N95 (US) or type P1 (EN
143) respirator.
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Stability and Reactivity

4,5-Difluoro-2-nitroaniline is stable under recommended storage conditions.[1] However, it
should be kept away from strong oxidizing agents and strong bases. Thermal decomposition
can lead to the release of irritating gases and vapors, including nitrogen oxides, carbon oxides,
and hydrogen fluoride.[5]

This guide is intended as a summary of available safety information and does not replace a
thorough review of the full Safety Data Sheet (SDS) and a comprehensive risk assessment for
any specific laboratory procedure. Always consult the most up-to-date SDS from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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